Cas no 108919-89-7 (3-vinyl-2,5-dihydrothiophene1,1-Dioxide)

• Product Name: 3-vinyl-2,5-dihydrothiophene1,1-Dioxide
• CAS No: 108919-89-7
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 2868581
• PubChem ID: 13809521
• Update Time: 2025-06-29

3-vinyl-2,5-dihydrothiophene1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 3-vinyl-2,5-dihydrothiophene1,1-Dioxide
• 108919-89-7
• 3-Vinyl-2,5-dihydrothiophene 1,1-dioxide
• 3-ethenyl-2,5-dihydrothiophene 1,1-dioxide

• Inchi： 1S/C6H8O2S/c1-2-6-3-4-9(7,8)5-6/h2-3H,1,4-5H2
• InChI Key： BRFBKGGQGCJBAA-UHFFFAOYSA-N
• SMILES： S1(CC=C(C=C)C1)(=O)=O

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-vinyl-2,5-dihydrothiophene1,1-Dioxide

Introduction to 3-vinyl-2,5-dihydrothiophene1,1-Dioxide (CAS No. 108919-89-7)

3-vinyl-2,5-dihydrothiophene1,1-Dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 108919-89-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a thiophene core with vinyl and dioxide functional groups, making it a versatile intermediate in the synthesis of complex molecules. Its unique structural attributes have positioned it as a valuable building block for developing novel therapeutic agents and materials with potential applications in medicine and industry.

The structure of 3-vinyl-2,5-dihydrothiophene1,1-Dioxide consists of a five-membered aromatic ring containing sulfur, which is flanked by two oxygen atoms at the 2 and 5 positions. The presence of a vinyl group at the 3-position introduces reactivity that can be exploited for further functionalization. This combination of features makes it an intriguing candidate for exploring new synthetic pathways and exploring its pharmacological properties.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophene-based compounds have shown promise as scaffolds for drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The dihydrothiophene motif, in particular, has been extensively studied for its ability to modulate biological pathways through interactions with specific targets. The addition of the vinyl group further enhances its utility by allowing for diverse chemical modifications, such as cross-coupling reactions and polymerization.

One of the most compelling aspects of 3-vinyl-2,5-dihydrothiophene1,1-Dioxide is its potential as a precursor in the synthesis of advanced materials. Researchers have begun exploring its use in the development of conductive polymers and organic electronics. The conjugated system provided by the thiophene ring, combined with the electron-withdrawing effect of the dioxide groups, makes it an excellent candidate for materials that require high charge mobility. These properties are particularly relevant in the emerging field of flexible electronics, where lightweight and efficient materials are in high demand.

The pharmaceutical applications of 3-vinyl-2,5-dihydrothiophene1,1-Dioxide have also been extensively investigated. Studies have demonstrated its role as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against kinases and other enzymes implicated in cancer progression. The ability to modify the vinyl group allows researchers to fine-tune the pharmacokinetic properties of these derivatives, optimizing their efficacy and selectivity.

Recent advances in computational chemistry have further enhanced the understanding of how 3-vinyl-2,5-dihydrothiophene1,1-Dioxide interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing a foundation for rational drug design. These computational approaches are complemented by experimental efforts, where researchers synthesize and test various derivatives to validate theoretical predictions. This interdisciplinary approach has led to several promising candidates for further development.

The industrial significance of 3-vinyl-2,5-dihydrothiophene1,1-Dioxide extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural versatility allows it to serve as a precursor for crop protection agents and advanced functional materials. For example, certain derivatives exhibit herbicidal or fungicidal properties, making them valuable in sustainable agriculture. Additionally, its incorporation into polymers can enhance material properties such as durability and resistance to environmental stressors.

The synthesis of 3-vinyl-2,5-dihydrothiophene1,1-Dioxide presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in catalytic methods have simplified these processes significantly. Transition-metal-catalyzed reactions now provide efficient pathways for introducing functional groups while minimizing waste generation—a critical consideration in modern chemical manufacturing.

The environmental impact of producing 3-vinyl-2,5-dihydrothiophene1,1-Dioxide has also been a focus area for researchers seeking greener alternatives. By adopting sustainable practices such as solvent recovery systems and catalytic recycling methods,the chemical industry can reduce its ecological footprint while maintaining high production standards. These efforts align with global initiatives aimed at promoting circular economy principles within the chemical sector.

Looking ahead,the future prospects for 3-vinyl-2，5-dihydrothiophene1，1-Dioxide appear bright, driven by ongoing research into its applications across multiple industries。 As our understanding of its reactivity evolves，so too will its role in advancing scientific discovery。 Whether through drug development or material innovation，this compound continues to inspire new possibilities at the intersection of chemistry， biology，and technology。